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Compound of Interest

Compound Name: 4,5-Dichloro-6-methoxypyrimidine

Cat. No.: B2564934

Dichloromethoxypyrimidines are versatile intermediates in the synthesis of pharmaceuticals
and agrochemicals.[1] Their reactivity, enhanced by the chlorinated pyrimidine ring, makes
them valuable building blocks for novel bioactive molecules, including potential antiviral and
anticancer agents.[1] However, the specific placement of the chloro and methoxy groups
significantly influences the compound's reactivity and, consequently, its safety profile.

This guide addresses the safety considerations for 4,5-dichloro-6-methoxypyrimidine. It is
crucial to note that detailed safety data sheets (SDS) are more readily available for its isomer,
4,6-dichloro-5-methoxypyrimidine (CAS No. 5018-38-2). While structurally similar, it is
imperative for researchers to consult the specific SDS for the exact isomer in use. The
information presented herein for 4,6-dichloro-5-methoxypyrimidine serves as a comprehensive
and cautionary proxy.

Section 1: Chemical Identification and Properties

A precise understanding of the chemical's identity is the foundation of safety.
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4,5-Dichloro-6- 4,6-Dichloro-5-
Property o o
methoxypyrimidine methoxypyrimidine
CAS Number 1806367-42-9[2][3] 5018-38-2[4]
Molecular Formula CsHaCI2N20[1] CsHaCI2N20
Molecular Weight 179.00 g/mol [1] 179.00 g/mol
- White to orange to green
Appearance Not specified
powder or crystal[1]
Melting Point Not specified 54-59 °C[1]
) 6-Dichloro-5-
Synonyms Not available

Methoxypyrimidine[5]

Section 2: Hazard Identification and GHS

Classification

Based on available data for 4,6-dichloro-5-methoxypyrimidine, this compound is classified as

hazardous.[4] Researchers must handle it with the appropriate precautions.

GHS Classification Summary for 4,6-Dichloro-5-methoxypyrimidine

Hazard Class Category Hazard Statement
. H302: Harmful if swallowed[4]
Acute Toxicity, Oral Category 4 6]
) ) o H315: Causes skin irritation[5]
Skin Corrosion/Irritation Category 2

[7]

Serious Eye Damage/Eye

Irritation

Category 1 / Category 2

H318: Causes serious eye
damagel[5][6] / H319: Causes

serious eye irritation[5][7]

Signal Word:Danger[4][6]

Hazard Pictograms:
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e Corrosion (GHSO05): Indicating the risk of severe skin burns and eye damage.

o Health Hazard/Hazard (GHSO07): Indicating that it may be harmful if swallowed or cause skin
and eye irritation.

Section 3: First-Aid Measures: An Emergency
Response Protocol

In the event of exposure, immediate and appropriate first-aid is critical. The following protocols
are based on established guidelines for chemically similar hazardous substances.

Experimental Protocol: Emergency First Aid

» General Advice:
o Move the victim out of the danger area.[3]
o Consult a physician immediately and show them the Safety Data Sheet.[5]
 Inhalation:
o Remove the person to fresh air and keep them comfortable for breathing.[5][7]
o If breathing is difficult or absent, provide artificial respiration.[4][5]
o Seek medical attention if symptoms occur or persist.[4]
» Skin Contact:
o Immediately remove all contaminated clothing.[7]
o Wash the affected area with plenty of soap and water for at least 15 minutes.[4][5]
o If skin irritation occurs, seek medical advice.[7]

e Eye Contact:
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o Rinse cautiously and thoroughly with plenty of water for at least 15 minutes, also under the
eyelids.[4][5]

o Remove contact lenses, if present and easy to do. Continue rinsing.[4][5]

o Seek immediate medical attention.[4]

 Ingestion:

o

Rinse the mouth with water.[5][7]

[¢]

Do NOT induce vomiting.[9]

[¢]

Never give anything by mouth to an unconscious person.[5]

[e]

Call a poison center or doctor if you feel unwell.[4]

Section 4: Laboratory Handling and Storage

The principle of "as low as reasonably practicable" (ALARP) should guide all handling
procedures to minimize exposure.

Safe Handling Workflow

The following diagram illustrates the essential workflow for safely handling
dichloromethoxypyrimidines in a laboratory setting.
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Safe Handling Workflow for Dichloromethoxypyrimidines
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Caption: A workflow for the safe handling of dichloromethoxypyrimidines.
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Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory.

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[5] All eye protection
must be approved under government standards such as NIOSH (US) or EN 166 (EU).[5]

o Skin Protection:
o Handle with chemically resistant gloves (e.qg., nitrile rubber) inspected before use.[5][10]
o Wear a lab coat or other protective clothing to prevent skin exposure.[4][10]

o Respiratory Protection:
o Use in a well-ventilated area, preferably a chemical fume hood.[10]

o If dust or aerosols are generated, a NIOSH/MSHA-approved respirator may be necessary.
[10]

Storage Protocols

Proper storage is essential to maintain chemical integrity and prevent accidents.

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

o Store away from incompatible materials such as strong oxidizing agents and acids.[4][9]
e Some suppliers recommend storing under an inert gas like nitrogen.[5][11]

Section 5: Accidental Release and Disposal

A clear and practiced protocol for spills and waste disposal is a cornerstone of laboratory
safety.

Accidental Release Measures

e Personal Precautions:
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[e]

Evacuate personnel to safe areas.[5]

o

Wear appropriate personal protective equipment (see Section 4).[5]

[¢]

Ensure adequate ventilation.[5]

[e]

Avoid breathing dust.[5]
» Environmental Precautions:
o Prevent the product from entering drains or waterways.[5][7]
e Containment and Cleaning:
o Sweep up the spilled material without creating dust.[5]
o Collect the material in a suitable, closed, and labeled container for disposal.[5]
Waste Disposal
» Dispose of this chemical and its container as hazardous waste.[4]

o Waste must be disposed of in accordance with all applicable federal, state, and local
regulations.

o Consider dissolving the material in a combustible solvent and burning it in a chemical
incinerator equipped with an afterburner and scrubber.[5]

e Do not mix with other waste. Handle uncleaned containers as you would the product itself.[5]

Conclusion

While 4,5-dichloro-6-methoxypyrimidine is a valuable reagent, its handling demands a
thorough understanding of its potential hazards. By adhering to the protocols outlined in this
guide—derived from the comprehensive data available for its close isomer, 4,6-dichloro-5-
methoxypyrimidine—researchers can mitigate risks and ensure a safe laboratory environment.
Always prioritize consulting the specific Safety Data Sheet for the exact compound in use and
integrating these safety measures into all experimental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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